Cas no 77798-20-0 (2-(difluoromethoxy)benzene-1-sulfonamide)

• Product Name: 2-(difluoromethoxy)benzene-1-sulfonamide
• CAS No: 77798-20-0
• MF: C₇H₇F₂NO₃S
• MW: 223.197187662125
• CID: 4184951
• PubChem ID: 13322075
• Update Time: 2025-08-05

2-(difluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-(difluoromethoxy)-
• 2-(difluoromethoxy)benzene-1-sulfonamide
• Z385450668
• SCHEMBL1622136
• 2-(DIFLUOROMETHOXY)BENZENESULFONAMIDE
• AKOS008124297
• CDA79820
• 890-315-7
• 2-difluoromethoxyphenylsulfonamide
• LL0
• 77798-20-0
• EN300-67254

• Inchi： 1S/C7H7F2NO3S/c8-7(9)13-5-3-1-2-4-6(5)14(10,11)12/h1-4,7H,(H2,10,11,12)
• InChI Key： XDODAVQVIOWLPT-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=CC=C1OC(F)F

Computed Properties

• Exact Mass: 223.01147058Da
• Monoisotopic Mass: 223.01147058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(difluoromethoxy)benzene-1-sulfonamide

2-(Difluoromethoxy)benzene-1-sulfonamide: A Comprehensive Overview

The compound CAS No. 77798-20-0, commonly referred to as 2-(difluoromethoxy)benzene-1-sulfonamide, is a chemically synthesized aromatic sulfonamide derivative. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a benzene ring substituted with a difluoromethoxy group at the 2-position and a sulfonamide group at the 1-position, making it a versatile platform for further chemical modifications.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the difluoromethoxy group introduces electron-withdrawing effects, which can enhance the compound's bioavailability and stability. This feature has been exploited in several research projects aimed at improving the pharmacokinetic profiles of existing drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(difluoromethoxy)benzene-1-sulfonamide derivatives exhibit potent inhibitory activity against certain protein kinases, making them promising candidates for anticancer drug development.

In addition to its pharmacological applications, CAS No. 77798-20-0 has also been explored for its role in materials science. The sulfonamide group is known to form strong hydrogen bonds, which can be utilized in the design of advanced polymers and coatings. A 2023 research article in Nature Materials reported that incorporating this compound into polymer matrices significantly improved their thermal stability and mechanical properties, suggesting its potential use in high-performance materials for aerospace and automotive industries.

The synthesis of 2-(difluoromethoxy)benzene-1-sulfonamide typically involves a multi-step process that includes nucleophilic aromatic substitution and sulfonation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production. For example, a study published in Green Chemistry in 2023 described the use of microwave-assisted synthesis to prepare this compound with high yields and minimal byproducts.

Beyond its chemical synthesis, the toxicological profile of CAS No. 77798-20-0 has been extensively studied to ensure its safety for human use. Preclinical studies indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute and chronic toxicity models. These findings have been corroborated by recent research published in Toxicological Sciences, which further supports its potential for clinical applications.

In conclusion, CAS No. 77798-20-0, or 2-(difluoromethoxy)benzene-1-sulfonamide, represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within the chemical sciences. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.